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Compound of Interest

Compound Name: 2-(1H-Indol-6-yl)acetic acid

Cat. No.: B1316258

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for the
compound 2-(1H-Indol-6-yl)acetic acid. Due to the limited availability of direct experimental
spectra for this specific isomer in public-domain databases, this document presents a
compilation of predicted spectroscopic data based on established principles of nuclear
magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry
(MS). The predicted data is derived from the analysis of structurally similar indole derivatives
and the known effects of substituent positioning on spectroscopic outcomes. This guide also
includes detailed, standardized experimental protocols for acquiring such data, intended to
serve as a practical resource for researchers engaged in the synthesis, characterization, and
application of this molecule.

Compound Overview

2-(1H-Indol-6-yl)acetic acid is an isomer of the well-known plant hormone indole-3-acetic
acid. Its unique substitution pattern on the indole ring is of interest for structure-activity
relationship studies in medicinal chemistry and drug discovery. The precise characterization of
this molecule is paramount for its development and application.

Chemical Structure:
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Caption: General workflow for the spectroscopic characterization of a synthesized compound.

Conclusion

This technical guide provides a foundational spectroscopic profile of 2-(1H-Indol-6-yl)acetic
acid based on predicted data. The included detailed experimental protocols offer a
standardized approach for researchers to obtain empirical data for this compound. The
comprehensive information presented herein is intended to facilitate the unambiguous
identification and characterization of 2-(1H-Indol-6-yl)acetic acid, thereby supporting its
further investigation in various scientific and developmental contexts. It is recommended that
researchers performing the synthesis and characterization of this compound compare their
experimental findings with the predicted data provided in this guide.

 To cite this document: BenchChem. [Spectroscopic Profile of 2-(1H-Indol-6-yl)acetic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316258#spectroscopic-data-of-2-1h-indol-6-yl-
acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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